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Compound of Interest

Compound Name: Ercalcitriol-13C,d3

Cat. No.: B12407738 Get Quote

The proper disposal of Ercalcitriol-13C,d3, a stable isotope-labeled active metabolite of

vitamin D2, is crucial for maintaining laboratory safety and ensuring environmental protection.

[1] As with any chemical waste, disposal must adhere to federal, state, and local regulations.[2]

This guide provides a comprehensive, step-by-step approach for researchers, scientists, and

drug development professionals to manage the disposal of this compound safely and

effectively.

Hazard Profile and Safety Precautions
While specific safety data for Ercalcitriol-13C,d3 is not readily available, data for analogous

compounds like Calcitriol (the non-labeled equivalent) indicate that it is a potent substance. It

may be fatal if swallowed, in contact with skin, or if inhaled. It can also cause damage to

organs through prolonged or repeated exposure.[3] Therefore, appropriate personal protective

equipment (PPE), including gloves, protective clothing, and respiratory protection, should be

worn when handling the compound. Work should be conducted in a well-ventilated area or

under a chemical fume hood.

Disposal Procedure
The primary recommended method for the disposal of Ercalcitriol-13C,d3 is incineration at an

approved facility. It is imperative not to mix this waste with other waste streams unless explicitly

permitted. The compound should be left in its original container whenever possible.
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Step Action Key Considerations

1. Waste Identification &

Segregation

Identify Ercalcitriol-13C,d3

waste and keep it separate

from other chemical and non-

hazardous waste.

Do not mix with other waste

streams. Keep in original,

clearly labeled containers.

2. Container Management

Ensure the waste container is

tightly closed, in good

condition, and properly labeled

as hazardous waste.

Store in a dry, well-ventilated

place, protected from light.

3. Engage a Certified Waste

Disposal Vendor

Contact your institution's

Environmental Health and

Safety (EHS) office to arrange

for pickup by a certified

hazardous waste disposal

company.

This ensures compliance with

all relevant regulations.

4. Documentation

Maintain accurate records of

the waste generated, including

the quantity and date of

disposal.

This is a requirement for

regulatory compliance.

5. Spill Management

In case of a spill, evacuate the

area and ensure adequate

ventilation. Absorb the spill

with an inert material like

vermiculite or dry sand and

place it into a sealed container

for disposal.

Avoid generating dust. Wear

appropriate PPE during

cleanup. Do not allow the

product to enter drains.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ercalcitriol-13C,d3.
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Preparation & Handling

Spill & Emergency Procedures

Storage & Disposal

Start: Ercalcitriol-13C,d3 Waste Generated

Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Segregate Waste in a
Designated, Labeled Container

Is there a spill?

Contain Spill with
Inert Absorbent Material

Yes

Store Waste Container in a
Secure, Ventilated Area

NoClean Spill Area Thoroughly

Package Spill Waste for Disposal

Contact Environmental
Health & Safety (EHS)

Arrange for Professional
Hazardous Waste Pickup

End: Waste Disposed of Compliantly

Click to download full resolution via product page

Caption: Disposal workflow for Ercalcitriol-13C,d3.
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Disclaimer: This information is intended as a guide and does not replace the need to consult

the specific Safety Data Sheet (SDS) for Ercalcitriol-13C,d3 and to adhere to all institutional

and regulatory waste disposal protocols. Always consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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